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Compound of Interest

Compound Name: Tnik-IN-3

Cat. No.: B12412357

Essential Safety and Handling Guide for Tnik-IN-
3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, step-by-step safety and logistical information for the
handling and disposal of Tnik-IN-3, a potent and selective inhibitor of Traf2- and Nck-
interacting protein kinase (TNIK). Adherence to these procedures is critical to ensure personnel

safety and minimize environmental impact.

Hazard Identification and Safety Summary

Tnik-IN-3 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] All personnel must be thoroughly trained on the potential hazards and required
safety protocols before handling this compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12412357?utm_src=pdf-interest
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Precautionary Statement

Hazard Classification GHS Category
Codes
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory for all procedures involving
Tnik-IN-3. The following PPE should be worn and must be specific for handling potent or
cytotoxic compounds.

PPE Item Specifications

Gloves Two pairs of chemotherapy-grade nitrile gloves.

Disposable, solid-front, back-closing gown with

Lab Coat ) -
long sleeves and tight-fitting cuffs.

Safety glasses with side shields or chemical

Eye Protection
splash goggles.

A NIOSH-approved N95 or higher-level
) ) respirator is required when handling the
Respiratory Protection ) N )
powdered form outside of a certified chemical

fume hood or biological safety cabinet.

Footwear Closed-toe shoes.

Operational Plan: From Receipt to Use

This section outlines the standard operating procedures for the safe handling of Tnik-IN-3 in a
laboratory setting.
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Receiving and Storage

Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage. If
compromised, do not open and follow your institution's hazardous spill protocol.

Transport: Transport the sealed container to the designated storage area.
Storage Conditions:
o Powder: Store at -20°C in a tightly sealed container in a designated and labeled area.

o In Solvent: Store at -80°C in a tightly sealed container in a designated and labeled area.

Preparation of Stock Solutions

All manipulations of the powdered Tnik-IN-3 must be performed in a certified chemical fume

hood or a Class Il biological safety cabinet to prevent inhalation of the powder.

Prepare Workspace: Decontaminate the work surface. Lay down a disposable, plastic-
backed absorbent pad.

Don PPE: Wear the full PPE as described in Section 2.

Equilibrate Compound: Allow the vial of Tnik-IN-3 to equilibrate to room temperature before
opening to prevent condensation.

Weighing:

o If a small amount is needed, weigh the entire vial, remove the desired amount in the fume
hood, and re-weigh the vial.

o Alternatively, weigh the desired amount directly onto a tared weigh paper or into a
microfuge tube within the fume hood.

Dissolving:

o Add the appropriate solvent (e.g., DMSO) to the vial or tube containing the Tnik-IN-3
powder.
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o Cap the vial/tube securely and vortex or sonicate until the compound is fully dissolved.

Experimental Use

o Labeling: Clearly label all vessels containing Tnik-IN-3 with the compound name,
concentration, solvent, and date of preparation.

 Dilutions: Perform all serial dilutions in a chemical fume hood or biological safety cabinet.

e Cell Culture and Animal Studies: When adding Tnik-IN-3 to cell cultures or preparing doses
for animal studies, handle all materials as potentially contaminated.

Disposal Plan

All waste contaminated with Tnik-IN-3 is considered cytotoxic and must be disposed of
according to institutional and local regulations for hazardous chemical waste.

Waste Type Disposal Procedure

All contaminated solid waste (e.qg., gloves,
owns, weigh paper, pipette tips, vials) must be
Solid Waste g ) g p.p PP P )
placed in a designated, sealed, and clearly

labeled "Cytotoxic Waste" container.

All contaminated liquid waste (e.g., unused

stock solutions, media from treated cells) must
Liquid Waste be collected in a sealed, leak-proof, and clearly

labeled "Cytotoxic Liquid Waste" container. Do

not pour down the drain.

All contaminated sharps (e.g., needles,
Sharps syringes) must be placed in a designated,

puncture-resistant "Cytotoxic Sharps" container.

Emergency Procedures
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Exposure Scenario

Immediate Action

Skin Contact

Immediately remove contaminated clothing and
rinse the affected skin area thoroughly with
large amounts of water for at least 15 minutes.

Seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding eyelids
open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear full PPE, including
respiratory protection. Cover the spill with an
absorbent material. Collect all contaminated
materials into a sealed "Cytotoxic Waste"
container. Decontaminate the area with an

appropriate cleaning agent.

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of

Tnik-IN-3.
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Caption: Workflow for the safe handling of Tnik-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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